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DATELINE — In preclinical studies, Ansofaxine (formerly known as LPM570065), a novel
serotonin-norepinephrine-dopamine reuptake inhibitor (SNDRI), has shown significant
antidepressant-like effects compared to placebo in established rodent models of depression.
The data indicates that Ansofaxine effectively reverses behaviors analogous to depressive
symptoms in animals, suggesting its potential as a robust treatment for major depressive
disorder (MDD).

Ansofaxine's primary mechanism of action is the inhibition of the reuptake of three key
neurotransmitters implicated in mood regulation: serotonin (5-HT), norepinephrine (NE), and
dopamine (DA). By blocking the transporters for these neurotransmitters, Ansofaxine increases
their availability in the synaptic cleft, thereby enhancing neurotransmission.[1]

Efficacy in a "Two-Hit" Stress Model of Depression

A key study investigated the effects of Ansofaxine in a "two-hit" stress mouse model, which is
designed to mimic the impact of early life stress followed by later life stress on depression
vulnerability. In this model, Ansofaxine demonstrated a significant reversal of depressive-like
behaviors across multiple validated tests.[2][3]

Data from Behavioral Assays
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The antidepressant-like effects of Ansofaxine were quantified in the Sucrose Preference Test
(SPT), Tail Suspension Test (TST), and Forced Swim Test (FST).

Immobility Time (s)

Experimental Sucrose . . Immobility Time (s)
- Tail Suspension .
Group Preference (%) - Forced Swim Test
Test
Control (No Stress) ~85% ~100s ~120s
"Two-Hit" Stress
~65% ~180s ~180s
(Placebo)
"Two-Hit" Stress +
~80% ~110s ~130s

Ansofaxine

Note: The data
presented are
approximate values
derived from graphical
representations in the
cited study and are for

illustrative purposes.

[3]

These findings indicate that mice subjected to the "two-hit" stress protocol exhibited anhedonia
(reduced sucrose preference) and behavioral despair (increased immobility), which were
significantly reversed by treatment with Ansofaxine.[3]

Performance in the Forced Swim Test

Further studies focusing on the Forced Swim Test in rats have provided additional evidence of
Ansofaxine's antidepressant-like activity. Both acute and chronic administration of Ansofaxine
were shown to reduce immobility time more effectively than the related compound,
desvenlafaxine.[4][5]
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Immobility Time (s) - Acute  Immobility Time (s) -
Treatment Group

Administration Chronic Administration
Vehicle (Placebo) Baseline Baseline
) Significant reduction at 1h Significant reduction at 0.5h
Desvenlafaxine
(p<0.05) (p<0.05) and 1h (p<0.01)
) Greater reduction than Greater reduction than
Ansofaxine (LPM570065) ] ]
desvenlafaxine desvenlafaxine

Note: This table summarizes
the comparative efficacy as
described in the cited study.[4]

[5]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the preclinical
evaluation of Ansofaxine.

Chronic Unpredictable Mild Stress (CUMS) Model

The CUMS model is a widely used paradigm to induce a state of depression in rodents by
exposing them to a series of mild, unpredictable stressors over an extended period. This model
has high face and predictive validity for human depression.

Protocol:
e Animals: Male Sprague-Dawley rats are typically used.
e Housing: Animals are single-housed to increase the impact of social isolation as a stressor.

o Stressors: A variable sequence of stressors is applied over several weeks. Examples of
stressors include:

o Stroboscopic illumination

o Tilted cage (45°)
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[e]

Food or water deprivation

o

Reversal of the light/dark cycle

[¢]

Damp bedding

White noise

[¢]

o Duration: The stress regimen is typically applied for 4-8 weeks.

o Behavioral Testing: Following the CUMS protocol, animals are subjected to behavioral tests
such as the Sucrose Preference Test, Forced Swim Test, and Tail Suspension Test to assess
for depressive-like behaviors.

Sucrose Preference Test (SPT)

The SPT is used to measure anhedonia, a core symptom of depression, which is the inability to
experience pleasure.

Protocol:

o Acclimation: Rodents are first habituated to the presence of two drinking bottles in their
home cage. One bottle contains water, and the other contains a 1% sucrose solution.

» Deprivation: Prior to testing, animals are typically deprived of food and water for a period
(e.q., 12-24 hours) to encourage drinking.

o Testing: Animals are presented with two pre-weighed bottles, one with water and one with
1% sucrose solution, for a defined period (e.g., 1-24 hours).

e Measurement: The amount of liquid consumed from each bottle is determined by weighing
the bottles before and after the test period.

o Calculation: Sucrose preference is calculated as: (Sucrose solution consumed / Total liquid
consumed) x 100%. A significant decrease in sucrose preference in the stress or treatment
group compared to the control group is indicative of anhedonia.

Tail Suspension Test (TST)

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

The TST is a behavioral test used to screen for potential antidepressant drugs by measuring

behavioral despair in mice.

Protocol:

Apparatus: The apparatus consists of a box that is open on one side, with a hook or bar at
the top from which the mouse can be suspended.

Suspension: The mouse is suspended by its tail to the bar using adhesive tape, at a height
where it cannot escape or touch any surfaces.

Observation Period: The animal's behavior is recorded for a period of 6 minutes.

Scoring: The duration of immobility (defined as the absence of all movement except for that
required for respiration) is measured. Antidepressant compounds are expected to decrease
the total time of immobility.[6][7]

Forced Swim Test (FST)

The FST, also known as the Porsolt test, is another widely used rodent behavioral test for

assessing antidepressant efficacy.

Protocol:

Apparatus: A transparent cylindrical container is filled with water (23-25°C) to a depth that
prevents the animal from touching the bottom with its tail or paws.

Procedure: The animal is placed in the water-filled cylinder.

Observation Period: The behavior is typically recorded for a 6-minute session. The last 4
minutes of the session are usually analyzed.

Scoring: The duration of immobility is recorded. Immobility is defined as the state in which
the animal makes only the minimal movements necessary to keep its head above water. A
decrease in immobility time is indicative of an antidepressant effect.[5][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.researchgate.net/publication/260682565_The_Effects_of_LPM570065_a_Novel_Triple_Reuptake_Inhibitor_on_Extracellular_Serotonin_Dopamine_and_Norepinephrine_Levels_in_Rats
https://pmc.ncbi.nlm.nih.gov/articles/PMC10051807/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10051807/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2022.848251/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2022.848251/full
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0091775
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0091775
https://pmc.ncbi.nlm.nih.gov/articles/PMC3948889/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3948889/
https://pubmed.ncbi.nlm.nih.gov/29016792/
https://pubmed.ncbi.nlm.nih.gov/29016792/
https://www.researchgate.net/publication/355998473_Efficacy_Safety_and_Tolerability_of_Ansofaxine_LY03005_Extended-Release_Tablet_for_Major_Depressive_Disorder_A_Randomized_Double-Blind_Placebo-Controlled_Dose-Finding_Phase_2_Clinical_Trial
https://pmc.ncbi.nlm.nih.gov/articles/PMC4401172/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4401172/
https://www.benchchem.com/product/b12380362#antidepressant-agent-6-vs-placebo-in-animal-models
https://www.benchchem.com/product/b12380362#antidepressant-agent-6-vs-placebo-in-animal-models
https://www.benchchem.com/product/b12380362#antidepressant-agent-6-vs-placebo-in-animal-models
https://www.benchchem.com/product/b12380362#antidepressant-agent-6-vs-placebo-in-animal-models
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12380362?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

